Cas no 1019461-36-9 (2-Anilinoisonicotinic acid)

• Product Name: 2-Anilinoisonicotinic acid
• CAS No: 1019461-36-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD11131955
• CID: 1078069
• PubChem ID: 28399937
• Update Time: 2025-08-05

2-Anilinoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Anilinoisonicotinic acid
• 2-anilinopyridine-4-carboxylic acid
• 2-(PHENYLAMINO)ISONICOTINIC ACID
• DTXSID90651388
• AKOS000215623
• SCHEMBL25311520
• 1019461-36-9
• 2-(Phenylamino)isonicotinicacid

• MDL： MFCD11131955
• Inchi： 1S/C12H10N2O2/c15-12(16)9-6-7-13-11(8-9)14-10-4-2-1-3-5-10/h1-8H,(H,13,14)(H,15,16)
• InChI Key： HZRCPZQBVMUEOS-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22000
• LogP: 2.59640

2-Anilinoisonicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Anilinoisonicotinic acid

Comprehensive Overview of 2-Anilinoisonicotinic Acid (CAS No. 1019461-36-9): Properties, Applications, and Research Insights

2-Anilinoisonicotinic acid (CAS No. 1019461-36-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of isonicotinic acid, this compound combines an aniline moiety with a pyridine-carboxylic acid backbone, offering versatile reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development.

The molecular structure of 2-anilinoisonicotinic acid (CAS 1019461-36-9) enables dual functionality: the carboxylic acid group permits salt formation or esterification, while the anilino group facilitates aromatic substitutions. This bifunctional nature makes it valuable for creating heterocyclic compounds, addressing growing demand for small molecule libraries in high-throughput screening. Recent patent analyses reveal its incorporation in crop protection agents, responding to the agricultural sector's need for eco-friendly pesticides with lower environmental persistence.

Synthetic routes to CAS 1019461-36-9 typically involve Pd-catalyzed cross-coupling between halogenated isonicotinic acid derivatives and aniline, reflecting the pharmaceutical industry's shift toward atom-efficient methodologies. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for preclinical studies. The compound's logP value (predicted 2.8) suggests moderate lipophilicity, a key parameter in drug-likeness assessments according to Lipinski's rule of five.

In material science, 2-anilinoisonicotinic acid serves as a precursor for metal-organic frameworks (MOFs), with its chelating ability enabling coordination with transition metals. This application aligns with sustainable chemistry initiatives, as MOFs show promise in carbon capture and hydrogen storage technologies. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature synthesis processes increasingly adopted in green chemistry protocols.

Market trends indicate rising procurement of 1019461-36-9 by contract research organizations (CROs) for fragment-based drug design. Its moderate molecular weight (214.23 g/mol) and hydrogen bond acceptors (4 counts) fulfill criteria for lead optimization in medicinal chemistry. Safety data sheets highlight proper handling as a fine powder, with recommended PPE measures consistent with standard laboratory practices for non-hazardous chemicals.

Emerging studies explore 2-anilinoisonicotinic acid's role in fluorescent probes, leveraging its conjugated system for bioimaging applications. This intersects with the booming diagnostics market, where researchers seek pH-sensitive markers for cellular studies. The compound's UV-Vis absorption at 270-290 nm (ε ≈ 8000 M^-1cm^-1) makes it detectable at low concentrations, valuable for assay development in biochemical research.

Regulatory status confirms CAS 1019461-36-9 is not classified under REACH restrictions or GHS hazard categories, facilitating global trade. Storage recommendations advise protection from moisture absorption in sealed containers at room temperature, mirroring best practices for carboxylic acid derivatives. Current pricing reflects its research-grade purity, typically sold in gram to kilogram quantities by specialty chemical suppliers serving the fine chemicals sector.

Future research directions may explore 2-anilinoisonicotinic acid's potential in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs). Its carboxyl-amine reactivity could enable linkage to biologics, addressing the pharmaceutical industry's focus on targeted cancer therapies. Computational studies predict favorable docking scores with several enzyme targets, suggesting untapped potential in structure-based drug design pipelines.